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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-fluorophenol (CAS

Number: 147460-41-1), a key building block in modern organic synthesis. This document

details its chemical and physical properties, outlines a detailed experimental protocol for its

synthesis, explores its applications in drug discovery and agrochemical development, and

summarizes its safety and toxicological profile.

Core Properties of 2-Bromo-5-fluorophenol
2-Bromo-5-fluorophenol is a halogenated aromatic compound that serves as a versatile

intermediate in the synthesis of complex organic molecules. Its unique substitution pattern,

featuring a bromine atom, a fluorine atom, and a hydroxyl group, provides multiple reactive

sites for a variety of chemical transformations.

Physicochemical Data
A summary of the key physicochemical properties of 2-Bromo-5-fluorophenol is presented in

Table 1. This data is essential for its handling, application in reactions, and for analytical

purposes.
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Property Value Reference(s)

CAS Number 147460-41-1

Molecular Formula C₆H₄BrFO [1]

Molecular Weight 191.00 g/mol [1]

Appearance
Clear colorless to light yellow

liquid

Density 1.717 g/mL at 25 °C

Boiling Point 185 °C

Refractive Index n20/D 1.553

Solubility
Information not readily

available

pKa 7.43 ± 0.10 (Predicted)

Spectroscopic Data
The structural characterization of 2-Bromo-5-fluorophenol is confirmed by various

spectroscopic techniques. A summary of available data is provided in Table 2.

Technique Data Highlights Reference(s)

¹H NMR

Spectra available, detailed

shifts require specific solvent

information.

[1]

¹³C NMR

Spectra available, detailed

shifts require specific solvent

information.

[1]

FT-IR Neat; Bruker Tensor 27 FT-IR [1]

Mass Spectrometry Electron Ionization (EI) [2]
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Synthesis of 2-Bromo-5-fluorophenol: An
Experimental Protocol
The synthesis of 2-Bromo-5-fluorophenol can be achieved through various synthetic routes.

One common method involves the demethylation of a corresponding methoxy-substituted

precursor. The following is a representative experimental protocol.

General Procedure for Demethylation
This procedure outlines the demethylation of 2-bromo-5-fluoroanisole to yield 2-Bromo-5-
fluorophenol.

Materials:

2-Bromo-5-fluoroanisole

Dichloromethane (DCM)

Boron tribromide (BBr₃) solution (1 M in DCM)

Water

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Silica gel for flash chromatography

Experimental Steps:

A solution of the 2-bromo-5-fluoroanisole in dichloromethane (4 mL/mmol) is cooled to -20 °C

in a nitrogen atmosphere.

Boron tribromide (3 equivalents, 1 M in DCM) is added to the cooled solution while

maintaining the temperature at -20 °C.

The stirred solution is then allowed to warm to ambient temperature and left to react

overnight.
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Following the reaction, the mixture is diluted with water, and the phases are separated.

The aqueous layer is extracted three times with ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on silica gel to yield 2-Bromo-5-
fluorophenol.

Starting Material Reaction Workup Purification Final Product

2-Bromo-5-fluoroanisole Reaction with BBr3 in DCM
1. Add to

Dilution with Water
2. Quench

Extraction with Ethyl Acetate
3. Separate

Drying over Na2SO4
4. Dry

Solvent Evaporation
5. Concentrate

Flash Chromatography
6. Purify

2-Bromo-5-fluorophenol

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-5-fluorophenol.

Applications in Research and Development
2-Bromo-5-fluorophenol is a valuable building block in the synthesis of various high-value

chemical entities, particularly in the pharmaceutical and agrochemical industries.[3][4]

Pharmaceutical Applications
The presence of three distinct functional groups on the aromatic ring allows for selective and

sequential modifications, making it an ideal scaffold for medicinal chemists. It is notably used in

the preparation of intermediates for the synthesis of polycyclic 5-HT3 and 5-HT4 antagonists,

which are classes of drugs targeting serotonin receptors involved in various neurological and

gastrointestinal disorders.
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2-Bromo-5-fluorophenol Key Intermediate Synthesis
(e.g., via etherification, coupling)

Step 1 Elaboration of the
Molecular Scaffold

Step 2 Active Pharmaceutical
Ingredient (API)

(e.g., 5-HT Antagonist)

Final Steps

Click to download full resolution via product page

Caption: Role in pharmaceutical synthesis.

Agrochemical Applications
In the agrochemical sector, 2-Bromo-5-fluorophenol serves as a precursor for the synthesis

of novel herbicides and pesticides.[4] The incorporation of fluorine atoms into agrochemicals

can enhance their efficacy and metabolic stability.

Safety and Toxicology
A comprehensive toxicological profile for 2-Bromo-5-fluorophenol is not extensively

documented in publicly available literature. However, based on its chemical structure and

available safety data sheets, the following hazards are identified.

GHS Hazard Classification
Hazard Class Category Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[1]

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
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Precautionary Statements: Users should handle this compound in a well-ventilated area,

wearing appropriate personal protective equipment (PPE), including gloves and eye protection.

Standard safe laboratory practices should be strictly followed. For detailed handling and

emergency procedures, refer to the material safety data sheet (MSDS) provided by the

supplier.

This technical guide serves as a foundational resource for professionals working with 2-
Bromo-5-fluorophenol. For further detailed information, it is recommended to consult the cited

literature and the supplier's safety documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-fluorophenol | C6H4BrFO | CID 2724600 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Bromo-5-fluorotoluene [webbook.nist.gov]

3. nbinno.com [nbinno.com]

4. nbinno.com [nbinno.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-5-
fluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114175#2-bromo-5-fluorophenol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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